Cas no 78776-54-2 (1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI))
78776-54-2 structure
Product Name:1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI)
CAS No:78776-54-2
MF:C17H13ClO6
MW:348.734524488449
CID:565354
PubChem ID:5488123
Update Time:2024-03-01
1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI)
- 4-Carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-1-benzopyrylium chloride
- 5,7-dihydroxy-2-(4-methoxyphenyl)chromenylium-4-carboxylic acid,chloride
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- Inchi: 1S/C17H12O6.ClH/c1-22-11-4-2-9(3-5-11)14-8-12(17(20)21)16-13(19)6-10(18)7-15(16)23-14;/h2-8H,1H3,(H2-,18,19,20,21);1H
- InChI Key: KWQSOISUDVIHQJ-UHFFFAOYSA-N
- SMILES: [O+]1=C2C=C(O)C=C(O)C2=C(C(O)=O)C=C1C1=CC=C(OC)C=C1.[Cl-]
Computed Properties
- Exact Mass: 348.040066
- Monoisotopic Mass: 348.040066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 419
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88
1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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